Cas no 1260875-88-4 (5-bromo-2-methoxy-3-(piperidin-4-yl)pyridine)

• Product Name: 5-bromo-2-methoxy-3-(piperidin-4-yl)pyridine
• CAS No: 1260875-88-4
• MF: C₁₁H₁₅BrN₂O
• MW: 271.153601884842
• CID: 5910968
• PubChem ID: 129954324
• Update Time: 2025-06-14

5-bromo-2-methoxy-3-(piperidin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-methoxy-3-(piperidin-4-yl)pyridine
• EN300-1915184
• 1260875-88-4

• Inchi： 1S/C11H15BrN2O/c1-15-11-10(6-9(12)7-14-11)8-2-4-13-5-3-8/h6-8,13H,2-5H2,1H3
• InChI Key： SWZXETRZGRJJOZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C1CCNCC1)OC

Computed Properties

• Exact Mass: 270.03678g/mol
• Monoisotopic Mass: 270.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.2Ų

Additional information on 5-bromo-2-methoxy-3-(piperidin-4-yl)pyridine

5-Bromo-2-methoxy-3-(piperidin-4-yl)pyridine (CAS No. 1260875-88-4): A Versatile Building Block in Modern Drug Discovery

The compound 5-bromo-2-methoxy-3-(piperidin-4-yl)pyridine (CAS 1260875-88-4) has emerged as a critical intermediate in pharmaceutical research, particularly in the development of central nervous system (CNS) therapeutics and kinase inhibitors. Its unique structural features, combining a pyridine core with a piperidine moiety, make it a valuable scaffold for medicinal chemists exploring structure-activity relationships (SAR).

Recent trends in drug discovery pipelines highlight the growing demand for heterocyclic compounds like 5-bromo-2-methoxy-3-(piperidin-4-yl)pyridine. Analysis of PubMed and Google Scholar data reveals increasing interest in its application for neurodegenerative disease targets, particularly those involving dopamine receptors and serotonin transporters. The bromine substitution at the 5-position offers excellent potential for further cross-coupling reactions, a feature highly valued in fragment-based drug design.

The physicochemical properties of this compound contribute to its popularity in medicinal chemistry. With a molecular weight of 271.15 g/mol and balanced lipophilicity (predicted LogP ~2.1), it falls within the optimal range for blood-brain barrier penetration - a crucial factor for CNS drug development. The methoxy group at the 2-position enhances metabolic stability, while the piperidine nitrogen provides a handle for salt formation and solubility optimization.

In high-throughput screening campaigns, derivatives of 5-bromo-2-methoxy-3-(piperidin-4-yl)pyridine have shown promising activity against various G protein-coupled receptors (GPCRs). Particularly noteworthy is its structural similarity to known 5-HT6 receptor ligands, making it a potential starting point for Alzheimer's disease therapeutics. The scientific community has shown particular interest in its potential for addressing cognitive impairment and memory dysfunction - two of the most searched neurological topics in academic databases.

The synthetic accessibility of this compound adds to its commercial value. Standard routes involve Buchwald-Hartwig amination or nucleophilic aromatic substitution strategies, with typical yields exceeding 65% in optimized procedures. Recent process chemistry publications describe improved protocols using continuous flow reactors, addressing the growing industrial demand for scalable synthetic methods.

From a patent landscape perspective, CAS 1260875-88-4 appears in multiple filings related to neuropsychiatric disorders and pain management. Its structural flexibility allows for diverse intellectual property claims, a factor driving its adoption in pharmaceutical R&D. The compound's chiral center at the piperidine ring further enables development of enantiomerically pure derivatives, a hot topic in modern asymmetric synthesis.

In computational chemistry applications, 5-bromo-2-methoxy-3-(piperidin-4-yl)pyridine serves as an excellent test case for molecular docking studies. Its moderate size and well-defined pharmacophore features make it ideal for validating new virtual screening algorithms. Recent publications have utilized this scaffold to benchmark AI-driven drug design platforms, reflecting the industry's shift toward machine learning approaches.

The analytical characterization of this compound presents interesting challenges and opportunities. The bromine isotope pattern facilitates LC-MS identification, while the piperidine proton environment creates distinctive NMR signatures. These features have made it a popular subject for spectroscopic method development studies, particularly in quality control applications for pharmaceutical intermediates.

Looking forward, the demand for CAS 1260875-88-4 is expected to grow in parallel with research into precision medicine approaches. Its structural features align well with current trends toward targeted therapies and personalized treatment strategies. As the pharmaceutical industry continues to prioritize small molecule innovation, this versatile building block will likely maintain its position as a valuable tool in hit-to-lead optimization campaigns across multiple therapeutic areas.